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Compound of Interest

Compound Name: Mono-N-Benzyl TACD

Cat. No.: B3048552

In-Depth Technical Guide: Mono-N-Benzyl TACD

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mono-N-Benzyl TACD (1-benzyl-1,5,9-triazacyclododecane) is a mono-functionalized
derivative of the macrocyclic polyamine 1,5,9-triazacyclododecane (TACD). The introduction of
a single benzyl group onto the macrocyclic ring provides a key synthetic handle for further
elaboration, making it a valuable building block in various fields of chemical and biomedical
research. The benzyl group can be readily introduced and, if necessary, removed by catalytic
hydrogenolysis, offering a protective strategy during multi-step syntheses. This guide provides
a comprehensive overview of the molecular properties, synthesis, and characterization of
Mono-N-Benzyl TACD. While direct biological studies on this specific molecule are limited in
publicly available literature, its structural relationship to other biologically active macrocycles
suggests potential avenues for future investigation.

Core Molecular Data

The fundamental molecular properties of Mono-N-Benzyl TACD are summarized in the table
below.
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Property Value Citation
Molecular Formula C16H27Ns [1]
Molecular Weight 261.41 g/mol [1][2]
CAS Number 174192-34-8 [1]
Appearance Colorless to yellowish oil [1]

Synthesis and Purification

The primary synthetic route to Mono-N-Benzyl TACD involves the selective mono-N-
benzylation of the parent macrocycle, 1,5,9-triazacyclododecane. Careful control of reaction
conditions is crucial to prevent over-alkylation and ensure a good yield of the desired mono-
substituted product.

Experimental Protocol: General Synthesis of Mono-N-
Benzyl TACD

Objective: To synthesize Mono-N-Benzyl TACD via selective benzylation of 1,5,9-
triazacyclododecane.

Materials:

1,5,9-triazacyclododecane (TACD)

e Benzyl bromide or benzyl chloride

e Asuitable base (e.g., potassium carbonate, triethylamine)
e Anhydrous solvent (e.g., acetonitrile, DMF)

e Inert gas (e.g., argon or nitrogen)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., chloroform, methanol, ethyl acetate, hexane)
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Procedure:

e Under an inert atmosphere, dissolve 1,5,9-triazacyclododecane in the chosen anhydrous
solvent.

¢ Add the base to the solution.

o Slowly add one equivalent of benzyl bromide or benzyl chloride to the reaction mixture at a
controlled temperature (e.g., room temperature or slightly elevated).

o Monitor the reaction progress using a suitable technique, such as thin-layer chromatography
(TLC) or mass spectrometry, to ensure the formation of the mono-benzylated product and
minimize the formation of di- and tri-benzylated byproducts.

» Once the reaction is complete, quench the reaction and remove the solvent under reduced
pressure.

e The crude product is then purified using silica gel column chromatography. A gradient elution
system, such as chloroform/methanol or ethyl acetate/hexane, is typically employed to
separate the desired Mono-N-Benzyl TACD from unreacted starting material and over-
alkylated products.[2]

o Collect the fractions containing the pure product and remove the solvent to yield Mono-N-
Benzyl TACD as an oil.

Purity Confirmation: The purity of the final product should be assessed using techniques such
as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)
spectroscopy, and mass spectrometry.[2] A purity of >95% is generally considered suitable for
most research applications.[2]

Characterization Data

The structural identity and purity of Mono-N-Benzyl TACD are confirmed through various
analytical techniques.
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Technique Description

Key Findings Citation

Proton Nuclear
1H NMR Magnetic Resonance

in CDCls

Aromatic protons of
the benzyl group are
typically observed
around o 7.3 ppm.
The methylene
protons of the benzyl
group (-CHz-) appear
around 0 4.3 ppm.
Signals corresponding
to the macrocyclic
backbone are also

present.

Carbon-13 Nuclear
13C NMR Magnetic Resonance

in CDClz

Resonances
corresponding to the
carbons of the benzyl
group and the
macrocyclic ring are

observed.

Mass Spectrometry Electrospray

(MS) lonization (ESI-MS)

Confirms the
molecular weight. A
prominent peak for the
protonated molecule
[M+H]* is expected at
m/z 262.

Potential Applications and Future Directions

While specific biological activities for Mono-N-Benzyl TACD are not extensively documented,

its structural motifs are present in compounds with interesting pharmacological profiles.

Derivatives of TACD and other triazamacrocycles are known to act as chelating agents for

various metal ions and have been explored in the context of medicinal imaging and therapy.

The benzyl group itself is a common substituent in many biologically active molecules.
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Given the lack of direct evidence for signaling pathway involvement, a logical first step in the
biological evaluation of Mono-N-Benzyl TACD would be to screen it for various activities, such
as cytotoxicity, receptor binding, or enzyme inhibition, based on the known activities of
structurally related compounds.

Visualizations
Synthesis and Purification Workflow

Caption: A general workflow for the synthesis and purification of Mono-N-Benzyl TACD.

Hypothetical Signhaling Pathway for Investigation

Caption: A hypothetical signaling pathway that could be investigated for Mono-N-Benzyl
TACD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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